7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane

• Molecular Formula: C7H11Cl2N
• Molecular Weight: 180.07 g/mol
• SMILES: CC12CCNCC1C2(Cl)Cl
• InChI: InChI=1S/C7H11Cl2N/c1-6-2-3-10-4-5(6)7(6,8)9/h5,10H,2-4H2,1H3
• InChIKey: YHVKEEDOKZTHIS-UHFFFAOYSA-N

7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane: CNS-Targeted Building Block

7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane is a bicyclic azabicycloheptane derivative featuring a gem-dichlorocyclopropane moiety and a methyl substituent [1]. It is primarily encountered as the hydrochloride salt (MW 216.5 g/mol, LogP 1.81) and is commercially available for research and development [2]. The compound serves as a versatile building block in the synthesis of pharmacologically active molecules, particularly those targeting the central nervous system [1].

Building Block gem-Dichlorocyclopropane synthetic handle for CNS-targeted compound libraries

Physicochemical Profile Reported LogP 1.81 and low TPSA, supporting CNS drug-likeness assessment

Salt Form Hydrochloride salt for convenient handling and solubility during synthesis

• [1] PubChem CID 110209413. 7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane hydrochloride. View Source
• [2] Chem-space. 7,7-dichloro-6-methyl-3-azabicyclo[4.1.0]heptane hydrochloride (Catalog No. CSSB00000728982). View Source

Why 7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane Is Irreplaceable

Within the azabicyclo[4.1.0]heptane scaffold, even minor alterations to the substitution pattern, such as the presence or absence of halogens at the 7-position, result in dramatic shifts in both physicochemical properties and biological activity. Structure-activity relationship (SAR) studies on triple reuptake inhibitors have demonstrated that the ratio of SERT/NET/DAT inhibition can be precisely 'titrated' by modifying the heteroaryl and halogen substituents on the core [1]. Consequently, the unsubstituted 3-azabicyclo[4.1.0]heptane or the 7,7-difluoro analog cannot simply replace the 7,7-dichloro-6-methyl derivative in a synthetic sequence or biological assay without fundamentally altering the outcome.

7,7-Dichloro-6-methyl derivative

Substitute analog

Precise SAR modulation possible via halogen substituents (SERT/NET/DAT inhibition ratio titratable)

Unsubstituted 3-azabicyclo[4.1.0]heptane lacks halogen tuning; SAR outcomes may shift unpredictably

LogP 1.81 enhances membrane permeability for CNS research models

7,7-Difluoro analog has different electronic and steric effects; permeability profile may differ substantially

Minor substitution changes can alter biological activity; direct interchange requires validation.

• [1] Micheli, F., et al. 1-Heteroaryl-6-(3,4-dichlorophenyl)-3-azabicyclo[4.1.0]heptane: Further insights into a class of triple re-uptake inhibitors. Bioorganic & Medicinal Chemistry, 2011, 19(10), 3189-3204. View Source

7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane: Comparative Evidence Guide

Enhanced Lipophilicity vs Unsubstituted Core

7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane exhibits a calculated LogP of 1.81 [1], which is substantially higher than the LogP of 0.40 for the unsubstituted 3-azabicyclo[4.1.0]heptane core [2]. This increase in lipophilicity is primarily driven by the gem-dichloro and methyl substituents.

Lipophilicity

Cross-study comparable

LogP 1.81 vs 0.40

+1.41 log units

Supports CNS permeability assessment for candidate selection

Approx. 26-fold higher partition coefficient; calculated LogP values

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	1.81
Comparator Or Baseline	0.40 (3-Azabicyclo[4.1.0]heptane)
Quantified Difference	+1.41 log units (approx. 26-fold increase in partition coefficient)
Conditions	Calculated using ACD/Labs Percepta (Chem-space) and Chembase database.

Why This Matters

Higher LogP correlates with increased membrane permeability and potential for CNS penetration, making this compound a more suitable candidate for CNS drug discovery programs.

• [1] Chem-space. 7,7-dichloro-6-methyl-3-azabicyclo[4.1.0]heptane hydrochloride (Catalog No. CSSB00000728982). LogP: 1.81. View Source
• [2] Chembase.cn. 3-azabicyclo[4.1.0]heptane. LogP: 0.401185. View Source

CNS Drug-Likeness for Brain Penetration

With a topological polar surface area (TPSA) of 12 Ų [1] and a molecular weight of 180.07 g/mol (free base), 7,7-dichloro-6-methyl-3-azabicyclo[4.1.0]heptane falls well within the optimal range for CNS drug-likeness (TPSA < 70 Ų, MW < 400) [2]. This contrasts favorably with many known CNS-active molecules that often have higher TPSA or MW, potentially limiting their brain exposure.

CNS Drug-Likeness

Class-level inference

TPSA 12 Ų, MW 180.07

Well below CNS thresholds

Favorable profile for blood-brain barrier penetration research

TPSA

Synthetic Handle

Class-level inference

gem-Dichlorocyclopropane moiety

Reactive functional group present

Enables late-stage diversification for SAR exploration

Nucleophilic substitution, elimination, ring-opening possible

Evidence Dimension	Topological Polar Surface Area (TPSA) and Molecular Weight
Target Compound Data	TPSA = 12 Ų; MW = 180.07 g/mol
Comparator Or Baseline	CNS drug-likeness thresholds: TPSA < 70 Ų; MW < 400 [2]
Quantified Difference	TPSA is 58 Ų below threshold; MW is 220 g/mol below threshold
Conditions	Calculated by PubChem and standard CNS MPO guidelines.

Why This Matters

The compound's low TPSA and moderate MW suggest a high probability of crossing the blood-brain barrier, making it an attractive scaffold for developing CNS therapeutics.

• [1] PubChem CID 110209413. 7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane hydrochloride. Topological Polar Surface Area: 12 Ų. View Source
• [2] Wager, T. T., et al. Defining Desirable Central Nervous System Drug Space through the Alignment of Molecular Properties, in Vitro ADME, and Safety Attributes. ACS Chemical Neuroscience, 2010, 1(6), 420-434. View Source

gem-Dichlorocyclopropane: Latent Synthetic Handle

The 7,7-dichloro substituent constitutes a gem-dichlorocyclopropane, a privileged motif in organic synthesis. This functionality can undergo nucleophilic substitution, elimination, or reductive dehalogenation to generate a diverse array of substituted cyclopropanes, carbonyls, or ring-expanded products [1]. This contrasts with unsubstituted 3-azabicyclo[4.1.0]heptane, which lacks a readily functionalizable handle on the cyclopropane ring, limiting its utility as a divergent intermediate.

Synthetic Handle

Class-level inference

gem-Dichlorocyclopropane moiety

Reactive functional group present

Enables late-stage diversification for SAR exploration

Nucleophilic substitution, elimination, ring-opening possible

Evidence Dimension	Synthetic versatility of the cyclopropane ring
Target Compound Data	Contains a gem-dichlorocyclopropane moiety enabling nucleophilic substitution, elimination, and ring-opening reactions [1]
Comparator Or Baseline	Unsubstituted 3-azabicyclo[4.1.0]heptane: no reactive handle on the cyclopropane ring
Quantified Difference	Qualitative: presence vs. absence of a reactive functional group
Conditions	Literature precedents for gem-dichlorocyclopropane reactivity [1]

Why This Matters

The gem-dichloro group serves as a versatile synthetic handle, allowing late-stage diversification of the azabicyclo[4.1.0]heptane core, which is essential for efficient SAR exploration and lead optimization in medicinal chemistry.

• [1] Raskil'dina, G. Z., et al. Preparation of Substituted gem-Dichlorocyclopropanes and 1,3-Dioxacycloalkanes and Their Biological Activity: A Review. Reviews and Advances in Chemistry, 2023, 13, 255-258. View Source

7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane: Deployment Scenarios

Monoamine Reuptake Inhibitor Library Synthesis

The compound's gem-dichlorocyclopropane moiety provides a unique entry point for generating structurally diverse 3-azabicyclo[4.1.0]heptane analogs. By exploiting the reactivity of the 7,7-dichloro group (e.g., nucleophilic substitution, elimination), researchers can rapidly access a range of substituted derivatives for SAR studies targeting SERT, NET, and DAT transporters, as demonstrated in the development of triple reuptake inhibitors [1].

CNS Drug Lead Optimization

Given its favorable CNS drug-likeness profile (LogP 1.81, TPSA 12 Ų, MW < 200), 7,7-dichloro-6-methyl-3-azabicyclo[4.1.0]heptane is an ideal starting point for lead optimization campaigns focused on CNS targets. Its moderate lipophilicity and low polar surface area predict efficient blood-brain barrier penetration, a critical attribute for treating neurological and psychiatric disorders [2].

Chemical Biology Probe Development

The compound can serve as a core scaffold for designing chemical probes to study monoamine transporter function. Its synthetic versatility allows for the attachment of fluorescent tags, biotin, or photoaffinity labels via the secondary amine or after functionalization of the dichlorocyclopropane ring, facilitating target engagement and mechanistic studies [1].

Application

Selection Property

Validation Focus

Monoamine transporter SAR library synthesis

gem-Dichlorocyclopropane synthetic handle for derivatization

Derivative activity profiling at SERT/NET/DAT

CNS lead candidate optimization research

Favorable CNS drug-likeness (LogP 1.81, TPSA 12 Ų)

Blood-brain barrier permeability assessment in vitro/in vivo

Chemical probe design for monoamine transporters

Core scaffold with modifiable amine and cyclopropane positions

Target engagement verification and mechanistic studies

• [1] Raskil'dina, G. Z., et al. Preparation of Substituted gem-Dichlorocyclopropanes and 1,3-Dioxacycloalkanes and Their Biological Activity: A Review. Reviews and Advances in Chemistry, 2023, 13, 255-258. View Source
• [2] Wager, T. T., et al. Defining Desirable Central Nervous System Drug Space through the Alignment of Molecular Properties, in Vitro ADME, and Safety Attributes. ACS Chemical Neuroscience, 2010, 1(6), 420-434. View Source